Cas no 1805979-14-9 (Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805979-14-9
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878166
• Update Time: 2025-10-28

Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-10(17)3-8-7(4-12)6(5-15)2-9(16-8)11(13)14/h2,11H,3-4H2,1H3
• InChI Key： KUVVTVDVHHHNNM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate

Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805979-14-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, substituted with various functional groups that confer unique chemical and biological properties.

The pyridine ring in this compound is a six-membered aromatic structure with one nitrogen atom, providing a rigid and planar geometry that facilitates various chemical reactions. The substituents attached to the pyridine ring include a cyano group at position 4, a difluoromethyl group at position 6, and a bromomethyl group at position 3. Additionally, the compound features an acetate group at position 2, which is esterified with a methyl group. These substituents not only enhance the compound's reactivity but also make it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate in drug discovery and development. The presence of the cyano group and difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for targeting specific biological pathways. For instance, researchers have explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Moreover, the bromomethyl group in this compound serves as an excellent leaving group, enabling it to participate in nucleophilic substitution reactions. This property makes it an ideal candidate for synthesizing bioactive molecules with tailored functionalities. Recent advancements in asymmetric synthesis have also leveraged this compound to produce enantiomerically pure derivatives, which are essential for studying stereochemical effects in drug interactions.

In terms of materials science, Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate has been investigated for its potential applications in organic electronics. The pyridine ring's aromaticity and the electron-withdrawing substituents contribute to its high electron-deficient nature, making it a promising candidate for use in semiconducting materials and organic light-emitting diodes (OLEDs). Its ability to form stable charge transfer complexes further enhances its suitability for such applications.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common methods include Friedel-Crafts acylation for introducing the acetate group and subsequent alkylation or substitution reactions to attach the other functional groups. Researchers have also explored green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate. These methods provide detailed insights into the molecular geometry and connectivity of substituents on the pyridine ring.

In conclusion, Methyl 3-(bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805979-14-9) is a versatile compound with significant potential across multiple scientific domains. Its unique structural features and reactivity make it an invaluable tool in drug discovery, materials science, and organic synthesis research.